Cas no 344569-55-7 (1-(1,3-BENZODIOXOL-5-YL)-3-[4-(4-FLUOROPHENYL)PIPERAZINO]-1-PROPANONE)

• Product Name: 1-(1,3-BENZODIOXOL-5-YL)-3-[4-(4-FLUOROPHENYL)PIPERAZINO]-1-PROPANONE
• CAS No: 344569-55-7
• MF: C₂₀H₂₁FN₂O₃
• MW: 356.390748739243
• CID: 5165774
• Update Time: 2025-11-01

1-(1,3-BENZODIOXOL-5-YL)-3-[4-(4-FLUOROPHENYL)PIPERAZINO]-1-PROPANONE Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-BENZODIOXOL-5-YL)-3-[4-(4-FLUOROPHENYL)PIPERAZINO]-1-PROPANONE
• SALOR-INT L233447-1EA
• 1-(1,3-BENZODIOXOL-5-YL)-3-(4-(4-FLUOROPHENYL)-1-PIPERAZINYL)-1-PROPANONE
• 1-Propanone, 1-(1,3-benzodioxol-5-yl)-3-[4-(4-fluorophenyl)-1-piperazinyl]-

• Inchi： 1S/C20H21FN2O3/c21-16-2-4-17(5-3-16)23-11-9-22(10-12-23)8-7-18(24)15-1-6-19-20(13-15)26-14-25-19/h1-6,13H,7-12,14H2
• InChI Key： UXAGONRYZHDTEV-UHFFFAOYSA-N
• SMILES： C(C1=CC=C2OCOC2=C1)(=O)CCN1CCN(C2=CC=C(F)C=C2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(1,3-BENZODIOXOL-5-YL)-3-[4-(4-FLUOROPHENYL)PIPERAZINO]-1-PROPANONE

Introduction to 1-(1,3-BENZODIOXOL-5-YL)-3-[4-(4-FLUOROPHENYL)PIPERAZINO]-1-PROPANONE (CAS No. 344569-55-7)

1-(1,3-BENZODIOXOL-5-YL)-3-[4-(4-FLUOROPHENYL)PIPERAZINO]-1-PROPANONE, with the CAS number 344569-55-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzodioxole ring and a piperazine moiety substituted with a fluorophenyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The benzodioxole ring is a bicyclic aromatic structure that is often found in natural products and synthetic compounds with diverse biological activities. The presence of this ring in 1-(1,3-BENZODIOXOL-5-YL)-3-[4-(4-FLUOROPHENYL)PIPERAZINO]-1-PROPANONE suggests that it may exhibit similar properties to other benzodioxole-containing compounds, such as antioxidant, anti-inflammatory, and neuroprotective effects. The piperazine moiety, on the other hand, is a versatile heterocyclic amine that is frequently used in the design of drugs due to its ability to modulate various biological targets, including receptors and ion channels.

The substitution of the piperazine ring with a 4-fluorophenyl group adds another layer of complexity to the molecule. Fluorine atoms are known for their ability to enhance the lipophilicity and metabolic stability of organic compounds, which can improve their pharmacokinetic properties. This feature is particularly important in drug development, as it can enhance the bioavailability and reduce the clearance rate of the compound.

Recent studies have explored the potential therapeutic applications of 1-(1,3-BENZODIOXOL-5-YL)-3-[4-(4-FLUOROPHENYL)PIPERAZINO]-1-PROPANONE. One notable area of research is its activity as a serotonin receptor modulator. Serotonin receptors play a crucial role in regulating various physiological processes, including mood, appetite, and sleep. Compounds that can selectively modulate these receptors have the potential to be developed into treatments for psychiatric disorders such as depression and anxiety.

In a study published in the *Journal of Medicinal Chemistry*, researchers investigated the binding affinity and functional activity of 1-(1,3-BENZODIOXOL-5-YL)-3-[4-(4-FLUOROPHENYL)PIPERAZINO]-1-PROPANONE at serotonin receptors. The results showed that this compound exhibited high affinity for the 5-HT_2A receptor subtype, which is implicated in hallucinogenic effects and cognitive function. This finding suggests that 1-(1,3-BENZODIOXOL-5-YL)-3-[4-(4-FLUOROPHENYL)PIPERAZINO]-1-PROPANONE could be further explored as a lead compound for developing novel serotonergic drugs.

Another area of interest is the potential use of 1-(1,3-BENZODIOXOL-5-YL)-3-[4-(4-FLUOROPHENYL)PIPERAZINO]-1-PROPANONE in neurodegenerative diseases. The combination of its antioxidant properties and its ability to modulate serotonin receptors makes it an attractive candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. Preclinical studies have shown that this compound can protect neuronal cells from oxidative stress and reduce inflammation in brain tissue.

The pharmacokinetic profile of 1-(1,3-BENZODIOXOL-5-YL)-3-[4-(4-FLUOROPHENYL)PIPERAZINO]-1-PROPANONE has also been studied extensively. In vitro and in vivo experiments have demonstrated that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound shows good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate.

In conclusion, 1-(1,3-BENZODIOXOL-5-YL)-3-[4-(4-FLUOROPHENYL)PIPERAZINO]-1-PROPANONE (CAS No. 344569-55-7) is a promising compound with potential applications in various therapeutic areas. Its unique structural features and biological activities make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound may play a significant role in advancing our understanding and treatment of complex diseases.